molecular formula C11H15NO3 B8493777 Methyl 2-methoxy-5-ethyl-6-methylnicotinate

Methyl 2-methoxy-5-ethyl-6-methylnicotinate

Cat. No.: B8493777
M. Wt: 209.24 g/mol
InChI Key: OQXNCMLBUFOTJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-methoxy-5-ethyl-6-methylnicotinate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO3

Molecular Weight

209.24 g/mol

IUPAC Name

methyl 5-ethyl-2-methoxy-6-methylpyridine-3-carboxylate

InChI

InChI=1S/C11H15NO3/c1-5-8-6-9(11(13)15-4)10(14-3)12-7(8)2/h6H,5H2,1-4H3

InChI Key

OQXNCMLBUFOTJV-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(N=C1C)OC)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium metal (0.55 g, 24 mmol) dissolved in anhydrous methanol (15 mL), under a nitrogen atmosphere, was added a solution of methyl 2-chloro-5-ethyl-6-methylnicotinate (3.18 g, 14.9 mmol) in dry methanol (5 mL). This solution was refluxed and monitored by tlc (thin layer chromatogram) until the starting material had been consumed (about 24 hours). The cooled mixture was diluted with diethyl ether (50 mL), washed with water, saturated aqueous NaHCO3, dried (Na2SO4), filtered and the solvent evaporated to yield 2.28 g (73%) of pure product as a light yellow oil.
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
3.18 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
reactant
Reaction Step Two
Yield
73%

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